4-[3-acetyl-4-hydroxy-2-(3-nitrophenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]benzoic acid

• IUPAC Name: 4-[3-acetyl-4-hydroxy-2-(3-nitrophenyl)-5-oxo-2H-pyrrol-1-yl]benzoic acid
• InChI: InChI=1S/C19H14N2O7/c1-10(22)15-16(12-3-2-4-14(9-12)21(27)28)20(18(24)17(15)23)13-7-5-11(6-8-13)19(25)26/h2-9,16,23H,1H3,(H,25,26)
• InChI Key: HZFYWUSYLNQQGO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=O)N(C1C2=CC(=CC=C2)[N+](=O)[O-])C3=CC=C(C=C3)C(=O)O)O
• Molecular Formula: C19H14N2O7
• Molecular Weight: 382.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an acetyl group, a hydroxy group, a nitrophenyl group, a pyrrole ring, and a carboxylic acid group. Each of these groups contributes to the overall properties of the molecule.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps and various types of chemical reactions. For example, the Fries rearrangement of 4-acetoxybenzoic acid with aluminium chloride at 150–155° for 1 h (24%) could be a possible method for the synthesis of a similar compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific research or data on this compound, it’s difficult to provide a detailed analysis of its molecular structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which the reactions take place. The presence of various functional groups in the molecule suggests that it could participate in a wide range of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as its melting point, boiling point, solubility, and reactivity. These properties are determined by the compound’s molecular structure and the types of bonds between its atoms.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules or systems. In the case of a drug, for example, the mechanism of action might involve binding to a specific receptor or inhibiting a particular enzyme. Without specific studies or data on this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

Future research on this compound could involve studying its synthesis, structure, and properties in more detail. It could also involve investigating its potential applications, for example in medicine or materials science.